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The table below summarizes the quantitative data on glaziovine's absorption and excretion from a human

volunteer study [1] [2].

Parameter

Result (Intravenous

Result (Oral Administration) I e ]
ministration

Enteral Absorption

Time to Peak Plasma
Level

Cumulative Urinary
Excretion (over 24h)

Primary Metabolic
Pathway

78% - 84% Not Applicable
2 hours Not Applicable
38% of administered dose 50% of administered dose

Glucuronidation (Glaziovine glucuronide
identified as the sole metabolite in urine)

Experimental Protocol for Absorption Study

The foundational data comes from a 1978 comparative study in healthy human volunteers [1] [2].

e Compound Used: Radiolabeled Glaziovine-14C at a dose of 20 mg.
¢ Administration Routes: The drug was administered both orally in capsules and intravenously in

vials.
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e Sample Collection: Plasma, urine, and fecal samples were collected from subjects.
¢ Measurement: Total radioactivity was measured in all collected samples to track the drug and its
metabolites.
¢ Absorption Calculation: Enteral absorption was calculated using two methods:
o By comparing the cumulative urinary excretion of total radioactivity after oral and intravenous
administration.
o By comparing the area under the plasma concentration-time curve (AUC) for the first 24 hours
after oral and intravenous administration.
¢ Metabolite Identification: Metabolites in urine were investigated, leading to the identification of
glaziovine glucuronide.

Diagram of the Pharmacokinetic Study Workflow

The following diagram illustrates the logical flow and key components of the experimental protocol used in

the glaziovine pharmacokinetic study.
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Glaziovine pharmacokinetic study protocol and key findings.

Context and Further Research
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e Source of Compound: Glaziovine is a pro-aporphine alkaloid. Recent research (2024) highlights
that it can be sourced from plants like Nardostachys jatamansi and Annona purpurea, and its
production can be enhanced using cell suspension culture techniques with elicitors [3] [4].

¢ Data Recency Consideration: The human pharmacokinetic data is from 1978 [1] [2]. While it
provides a fundamental understanding, the field of analytical techniques (e.g., UPLC-Q-TOF-MS) has
advanced significantly [3]. It would be prudent to consult recent literature to see if updated studies
have been performed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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